Cas no 1192018-70-4 (5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole)

5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole is a heterocyclic organic compound featuring a benzo[d]oxazole core substituted with a butyl group at the 5-position and a pyridin-4-yl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The pyridine ring enhances coordination potential, while the butyl chain improves solubility in organic solvents. Its rigid aromatic framework contributes to stability, and the nitrogen-rich system allows for versatile functionalization. This compound is particularly useful as a building block in medicinal chemistry for drug discovery or as a ligand in catalytic applications. Its well-defined synthesis route ensures reproducibility for research and industrial use.
5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole structure
1192018-70-4 structure
Product Name:5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole
CAS No:1192018-70-4
MF:C16H16N2O
MW:252.311043739319
CID:1092880
PubChem ID:52920132
Update Time:2025-06-07

5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole
    • 5-butyl-2-pyridin-4-yl-1,3-benzoxazole
    • 1192018-70-4
    • 5-BUTYL-2-(PYRIDIN-4-YL)-1,3-BENZOXAZOLE
    • 5-Butyl-2-(4-pyridinyl)benzoxazole
    • DTXSID401297464
    • A921367
    • SCHEMBL1023542
    • Inchi: 1S/C16H16N2O/c1-2-3-4-12-5-6-15-14(11-12)18-16(19-15)13-7-9-17-10-8-13/h5-11H,2-4H2,1H3
    • InChI Key: YHDYMJGUDRQDQU-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CN=CC=2)=NC2=C1C=CC(=C2)CCCC

Computed Properties

  • Exact Mass: 252.126263138g/mol
  • Monoisotopic Mass: 252.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 38.9Ų

5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole Security Information

  • Storage Condition:Sealed in dry,2-8°C

5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole Pricemore >>

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